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Compound of Interest

Compound Name: ARUK3001185

Cat. No.: B11932649

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Notum is a secreted carboxylesterase that acts as a negative regulator of the Wnt signaling
pathway.[1][2] It does so by removing a palmitoleate group essential for the activity of Wnt
proteins, thereby rendering them inactive.[2][3] Aberrant Notum activity has been implicated in
various diseases, including cancer, neurodegenerative disorders, and osteoporosis, making it a
compelling therapeutic target.[3] ARUK3001185 is a potent, selective, and brain-penetrant
small molecule inhibitor of Notum with an IC50 of 6.7 nM.[4][5] This document provides detailed
protocols for biochemical assays to characterize the inhibition of Notum by ARUK3001185 and
similar compounds.

Key Concepts:

o Wnt Signaling Pathway: A crucial and highly conserved signaling pathway involved in
embryonic development, cell proliferation, and tissue homeostasis.[1][3]

o Notum Enzyme: A carboxylesterase that deacylates Wnt proteins, thus inhibiting Wnt
signaling.[2][6]

 ARUK3001185: A potent and selective inhibitor of Notum, capable of restoring Wnt signaling
in the presence of Notum.[4]
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e Biochemical Assay: An in vitro method used to measure the activity of an enzyme and
assess the potency of its inhibitors.

Quantitative Data Summary

The inhibitory potency of ARUK3001185 against human Notum has been determined using a
biochemical assay with the fluorescent substrate OPTS (trisodium 8-octanoyloxypyrene-1,3,6-
trisulfonate) and confirmed in cell-based assays.

Compoun Assay EC50 Referenc
Target Substrate  IC50 (nM)
d Type (nM) e
ARUK3001 Human Biochemic
OPTS 6.7 - [4][5]

185 Notum al

Cell-based
ARUK3001 Human

(TCFILEF - - 110 [7]
185 Notum

reporter)

Note: IC50 represents the concentration of the inhibitor required to reduce the enzymatic
activity by 50% in a biochemical assay. EC50 in the cell-based assay represents the
concentration required to achieve 50% of the maximal restoration of Wnt signaling in the
presence of Notum.

Signaling Pathway and Experimental Workflow
Diagrams

Below are diagrams illustrating the Wnt/Notum signaling pathway and the general workflow for
the biochemical inhibition assay.
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Prepare Reagents:
- Notum Enzyme
- ARUK3001185 (or test compound)
- OPTS Substrate
- Assay Buffer

Dispense ARUK3001185

(serial dilutions) into microplate

Add Notum Enzyme
and pre-incubate

Initiate Reaction
by adding OPTS substrate

Measure Fluorescence
kinetically

Data Analysis:
- Calculate initial rates
- Plot dose-response curve
- Determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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